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Cat. No.: B15589177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Celosin H is a triterpenoid saponin that has been isolated from the seeds of Celosia argentea,

a plant used in traditional medicine.[1][2] As a member of the saponin family, Celosin H is

noted for its potential pharmacological activities, primarily its hepatoprotective effects.[1][3] This

document provides a comprehensive overview of the current scientific literature on Celosin H,

including its chemical properties, biological activities, and the limited availability of quantitative

data. While interest in Celosin H is growing, it is important to note that publicly available

research, particularly regarding its specific mechanisms of action and detailed quantitative

bioactivity, remains limited.

Physicochemical Properties
Celosin H has been identified and characterized as an oleanane-type triterpenoid saponin.[2]

Its fundamental physicochemical properties are summarized in the table below.
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Property Value Reference

Chemical Formula C47H72O20 [2][4]

Molecular Weight 957.06 g/mol [2][4]

Type of Compound Triterpenoid Saponin [1][2]

Physical Description Powder [2]

Source Seeds of Celosia argentea [1][2]

CAS Number 1623405-28-6 [2][5]

Biological Activities and Therapeutic Potential
The primary biological activity attributed to Celosin H is its hepatoprotective effect.[1][3][6]

Saponins derived from Celosia species are known for a range of pharmacological effects,

including anti-inflammatory and hepatoprotective activities.[1] While Celosin H is suggested to

possess these properties, specific quantitative data, such as IC50 values from in vitro assays

or detailed results from in vivo studies, are not widely available in the current literature.[1]

A patent also suggests that Celosin H has significant anti-tumor and anti-inflammatory

activities.[7] Additionally, some research indicates potential neuroprotective roles for Celosin H.

[8][9] It has also been suggested that Celosin H could serve as a chemical marker for the

quality control of C. argentea seeds.[2][4]
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Reported Biological
Activity

Summary Reference

Hepatoprotective

Suggested to have liver-

protective effects, though

quantitative data is lacking.

[1][3][6]

Anti-inflammatory
A patent indicates obvious

anti-inflammatory activity.
[7]

Anti-tumor

A patent suggests significant

inhibitory action against some

human cancer cells.

[7]

Neuroprotective

Recognized for its

neuroprotective activities in

some studies.

[8][9]

Experimental Protocols
Detailed experimental protocols specifically for the isolation and bioactivity assessment of

Celosin H are not extensively described in the available literature. However, a general

methodology for the isolation of triterpenoid saponins from plant material and subsequent

bioactivity screening can be outlined.

General Isolation Protocol for Triterpenoid Saponins
The isolation of Celosin H from the seeds of Celosia argentea would likely follow a multi-step

extraction and chromatographic process. The following is a generalized workflow based on

common phytochemical isolation techniques.
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Extraction and Isolation Workflow

Dried Seeds of
Celosia argentea

Solvent Extraction
(e.g., Methanol)

Liquid-Liquid Partitioning
(e.g., with n-butanol)

Crude Saponin Extract

Column Chromatography
(e.g., Silica Gel, Sephadex)

Collect and Analyze Fractions
(e.g., TLC)

Preparative HPLC

Pure Celosin H

Click to download full resolution via product page

A generalized workflow for the isolation of Celosin H.
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Hypothetical Hepatoprotective Activity Assay
To evaluate the hepatoprotective activity of Celosin H, an in vitro assay using a human liver

cell line (e.g., HepG2) could be employed. The following workflow outlines a potential

experimental design.

In Vitro Hepatoprotective Assay Workflow

Culture HepG2 cells

Pre-treat cells with
different concentrations

of Celosin H

Induce hepatotoxicity
(e.g., with CCl4 or acetaminophen)

Incubate for a
defined period

Assess cell viability
(e.g., MTT assay)

Measure liver enzyme leakage
(e.g., ALT, AST)

Data Analysis and
IC50 determination
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A potential workflow for assessing the hepatoprotective effects of Celosin H.

Signaling Pathways
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The precise signaling pathways through which Celosin H exerts its biological effects have not

been elucidated. However, based on the known mechanisms of other hepatoprotective and

anti-inflammatory triterpenoid saponins, a hypothetical signaling pathway can be proposed.

Many such compounds are known to modulate inflammatory pathways, such as the NF-κB

pathway, and enhance the cellular antioxidant response through the Nrf2 pathway.

Hypothetical Signaling Pathway for Celosin H
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A hypothetical signaling pathway for the hepatoprotective and anti-inflammatory effects of
Celosin H.

Conclusion and Future Directions
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Celosin H is a promising triterpenoid saponin with reported hepatoprotective, anti-

inflammatory, anti-tumor, and neuroprotective activities. However, the current body of scientific

literature lacks detailed, quantitative data to substantiate these claims fully and to elucidate the

underlying mechanisms of action. Future research should focus on:

Quantitative Bioactivity Studies: Performing dose-response studies to determine the efficacy

(e.g., IC50, EC50) of Celosin H in various in vitro and in vivo models.

Mechanism of Action Studies: Investigating the specific molecular targets and signaling

pathways modulated by Celosin H.

Pharmacokinetic and Toxicological Profiling: Assessing the absorption, distribution,

metabolism, excretion, and potential toxicity of Celosin H to evaluate its drug-like properties.

A more robust and data-driven understanding of Celosin H will be crucial for unlocking its full

therapeutic potential and advancing its development as a potential therapeutic agent.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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